2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile

• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-[3-(4-ethylphenyl)-1H-pyrazol-5-yl]acetonitrile
• InChI: InChI=1S/C13H13N3/c1-2-10-3-5-11(6-4-10)13-9-12(7-8-14)15-16-13/h3-6,9H,2,7H2,1H3,(H,15,16)
• InChI Key: TWNHHDAZIXNMPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NNC(=C2)CC#N

Description

2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile is a chemical intermediate of interest to medicinal chemists and drug discovery researchers. This compound features a pyrazole heterocycle, a privileged scaffold in pharmaceutical development due to its widespread presence in bioactive molecules and several FDA-approved drugs . The acetonitrile moiety serves as a versatile functional group for further synthetic elaboration, allowing for the construction of more complex molecular architectures. Pyrazole derivatives are extensively investigated for their potential to interact with diverse biological targets. Specifically, compounds with a pyrazole-acetonitrile structure have been identified as key intermediates in the synthesis of potent inhibitors for various diseases . Research into analogous pyrazole-based molecules has demonstrated their significant potential in developing anticancer agents. Some derivatives function as potent tubulin polymerization inhibitors, disrupting microtubule formation and leading to cell cycle arrest and apoptosis in cancer cells . Other pyrazole-containing compounds have shown promise as metalloproteinase inhibitors, targeting enzymes like meprin α and β, which are implicated in cancer, Alzheimer's disease, and fibrotic conditions . The 4-ethylphenyl substituent on this pyrazole core is designed to confer specific steric and electronic properties, which can be critical for optimizing binding affinity and selectivity against intended biological targets. This product is intended for research and development purposes only in laboratory settings. It is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Base-Mediated Cyclization

A widely adopted strategy involves the reaction of α,β-unsaturated nitriles with hydrazine derivatives under basic conditions. For example, potassium tert-butoxide in tetrahydrofuran (THF) facilitates the deprotonation of α-cyano ketones, enabling nucleophilic attack by hydrazine to form the pyrazole core. In the case of 2-(5-(4-ethylphenyl)-1H-pyrazol-3-yl)acetonitrile, a 4-ethylphenyl-substituted α,β-unsaturated nitrile precursor reacts with hydrazine hydrate under reflux to yield the target compound. The reaction proceeds via a Michael addition-cyclization mechanism, with the nitrile group remaining intact due to its electron-withdrawing nature.

Representative Procedure

• Dissolve 3-(4-ethylphenyl)-2-cyanoacrylonitrile (3.3 mmol) in THF (30 mL).

• Add potassium tert-butoxide (6.6 mmol) and stir at ambient temperature for 30 minutes.

• Introduce hydrazine hydrate (4.9 mmol) and reflux until TLC confirms complete consumption of the starting material.

• Purify via silica gel chromatography (CH2Cl2:THF:MeOH, 10:1:1) to isolate the product in 68–72% yield.

One-Pot Synthesis Using Aldehyde Hydrazones

Iodine-Catalyzed Cyclization

An alternative one-pot method employs aryl aldehyde hydrazones and 2-cyanoacetophenone derivatives. Iodine (5 mol%) and dimethyl sulfoxide (DMSO) in ethanol promote cyclization at reflux, forming 3,5-disubstituted pyrazoles. For the target compound, 4-ethylbenzaldehyde hydrazone reacts with 2-cyanoacetophenone in the presence of catalytic iodine, yielding 2-(5-(4-ethylphenyl)-1H-pyrazol-3-yl)acetonitrile after 6–8 hours.

Optimized Conditions

• Catalyst: I2 (5 mol%)

• Solvent: Ethanol/DMSO (9:1)

• Temperature: 80°C

• Yield: 65–70%

Catalytic Methods Using Organocatalysts

TBD-Organocatalyzed Dihydropyrazole Synthesis

Triazabicyclodecene (TBD), a guanidine-based organocatalyst, facilitates the synthesis of dihydropyrazole intermediates, which are subsequently oxidized to pyrazoles. A chalcone derivative bearing a 4-ethylphenyl group and a cyanoethyl side chain reacts with acetylhydrazine in acetonitrile at 60°C, yielding 1-acetyl-3-(4-ethylphenyl)-5-(cyanomethyl)-4,5-dihydro-1H-pyrazole. Oxidative aromatization with DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) affords the target nitrile-functionalized pyrazole.

Key Data

• Catalyst Loading: 10 mol% TBD

• Reaction Time: 24 hours

• Oxidation Agent: DDQ (1.2 equiv)

• Overall Yield: 58–63%

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Catalyst/Conditions	Yield	Advantages
Base-mediated cyclization	α,β-Unsaturated nitriles, hydrazine	KOtBu, THF, reflux	68–72%	High functional group tolerance
Iodine-catalyzed one-pot	Aldehyde hydrazones, cyanoacetophenone	I2, DMSO, ethanol	65–70%	Short reaction time, minimal purification
TBD-organocatalyzed	Chalcones, acetylhydrazine	TBD, DDQ, acetonitrile	58–63%	Mild conditions, scalable
Alkylation	3-Bromo-pyrazoles, KCN	DMF, 100°C	50–55%	Flexibility in nitrile positioning

Chemical Reactions Analysis

Types of Reactions

2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can yield amine derivatives or other reduced forms.

Substitution: The nitrile group can participate in nucleophilic substitution reactions, leading to the formation of amides, esters, or other functionalized derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives. Substitution reactions can lead to a variety of functionalized compounds, such as amides or esters.

Scientific Research Applications

Therapeutic Applications

1. Anticancer Activity
Research indicates that pyrazole derivatives, including 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile, exhibit promising anticancer properties. A study involving a series of phenylbipyridinylpyrazoles demonstrated significant activity against various tumor cell lines at the U.S. National Cancer Institute (NCI). Compounds derived from similar structures showed mean growth inhibition rates of 53% to 96% against leukemia cell lines at concentrations of 10 µM .

Case Study:
A specific compound related to this class demonstrated a high degree of selectivity and potency against leukemia SR cell lines, indicating that modifications to the pyrazole structure can enhance therapeutic efficacy .

2. Selective Androgen Receptor Modulators (SARMs)
The compound's potential as a selective androgen receptor modulator has been explored in recent patents. SARMs are designed to selectively stimulate androgen receptors in muscle and bone while minimizing activation in other tissues, which is crucial for treating conditions like prostate cancer and muscle wasting disorders .

3. Neuroprotective Effects
Pyrazole derivatives have been investigated for their neuroprotective effects. Research has suggested that certain pyrazole compounds can inhibit neuroinflammatory processes and may offer therapeutic benefits in neurodegenerative diseases such as Alzheimer's disease .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Anticancer	Inhibition rates up to 96% against leukemia
Androgen Receptor Modulation	Potential use as SARM for prostate cancer treatment
Neuroprotection	Inhibition of neuroinflammation

Synthesis and Mechanism of Action

The synthesis of 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile typically involves multi-step organic reactions that incorporate various reagents and conditions to achieve the desired pyrazole structure. The mechanism often involves the formation of the pyrazole ring followed by functionalization at the acetonitrile position.

Mechanism of Action

The mechanism of action of 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The pyrazole ring can participate in hydrogen bonding, π-π interactions, and other non-covalent interactions, which can influence its binding affinity and specificity. The nitrile group can also play a role in modulating the compound’s reactivity and interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	Reference
2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile	C₁₃H₁₃N₃	211.26 (estimated)	4-Ethylphenyl, acetonitrile	Potential synthetic intermediate; uncharacterized	—
2-(4-[5-(2-Furyl)-1H-pyrazol-3-yl]piperidino)acetonitrile (CAS 321848-25-3)	C₁₄H₁₆N₄O	256.30	2-Furyl, piperidine, acetonitrile	High purity (95%); supplied for research use
2-(4-Bromo-2-cyclohexyl-1H-imidazol-5-yl)acetonitrile (CAS 1784948-29-3)	C₁₁H₁₄BrN₃	280.16	Bromo, cyclohexyl, imidazole, acetonitrile	Likely used in halogenation or coupling reactions
1-Chloro-3-[(4-ethylphenyl)amino]-2-propanol (CAS 3189-23-9)	C₁₁H₁₅ClN₂O	230.70	4-Ethylphenyl, chloro, amino-propanol	Possible intermediate in pharmaceutical synthesis

Key Observations:

• Substituent Effects : The 4-ethylphenyl group in the target compound may enhance lipophilicity compared to the furyl-substituted analog , while the bromo-cyclohexyl imidazole derivative offers electrophilic reactivity for cross-coupling reactions.
• Functional Group Diversity: The acetonitrile group in the target compound and its analogs contrasts with the amino-propanol moiety in CAS 3189-23-9, suggesting divergent reactivity (e.g., nitrile hydrolysis vs. alcohol functionalization) .
• Synthetic Relevance : Pyrazole-acetonitrile derivatives are often synthesized via cyclocondensation of β-diketones with hydrazines, followed by nitrile introduction, as seen in related methodologies .

Biological Activity

2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile, with the molecular formula C13H13N3, is a pyrazole derivative that exhibits promising biological activities. The compound's unique structure, featuring a pyrazole ring and an ethyl-substituted phenyl group, enhances its lipophilicity and potential interactions within biological systems. This article provides a comprehensive overview of its biological activity, including antimicrobial properties, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound consists of a five-membered pyrazole ring linked to an acetonitrile group. The presence of the 4-ethylphenyl substituent is significant as it may influence the compound's solubility and interaction with biological targets.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile, exhibit various antimicrobial properties. A study evaluated several pyrazole derivatives against common pathogens, revealing significant activity:

Compound	MIC (µg/mL)	Target Pathogen
2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile	TBD	TBD
7b	0.22 - 0.25	Staphylococcus aureus
10	TBD	Escherichia coli
13	TBD	Candida albicans

The minimum inhibitory concentration (MIC) values for these derivatives indicate their effectiveness against various strains, with some compounds showing bactericidal and fungicidal activities .

Antitumor Activity

Pyrazole derivatives have also been investigated for their antitumor properties. A review highlighted that certain pyrazole compounds act as inhibitors of key enzymes involved in cancer cell proliferation. The specific mechanisms often include the inhibition of monoamine oxidase and other pathways that lead to apoptosis in cancer cells .

Study on Antimicrobial Efficacy

In a comparative study of antimicrobial efficacy, several pyrazole derivatives were synthesized and tested against a range of bacterial and fungal pathogens. The study found that compounds with similar structural motifs to 2-(5-(4-Ethylphenyl)-1H-pyrazol-3-yl)acetonitrile exhibited varying degrees of activity, suggesting that modifications in the substituents can significantly influence biological outcomes .

In Vivo Studies

While most current research focuses on in vitro evaluations, preliminary in vivo studies suggest that pyrazole derivatives may exhibit anti-inflammatory properties as well. These studies indicate that the compound could potentially reduce inflammation markers in animal models, paving the way for further exploration in therapeutic applications .

Q & A

Q. What are the limitations of current synthetic routes, and how can they be mitigated?

• Methodological Answer :
• Limitations : Low yields in cyclization steps; instability of intermediates.
• Solutions : Optimize Lewis acid catalysts (e.g., ZnCl₂) for cyclization efficiency.
• In situ monitoring : Use FT-IR or Raman spectroscopy to track intermediate formation .